Cas no 6257-38-1 ([1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-)

[1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl- structure
6257-38-1 structure
Product Name:[1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-
CAS No:6257-38-1
MF:C21H28O
MW:296.446426391602
CID:439740
PubChem ID:12258920
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-
    • 2,6-ditert-butyl-4-(4-methylphenyl)phenol
    • Phenol, 2,6-di-tert-butyl-4-p-tolyl-
    • 385N8ECR5X
    • 3,5-Di-tert-butyl-4'-methyl-4-biphenylol
    • 6257-38-1
    • SCHEMBL10024124
    • UNII-385N8ECR5X
    • 4-Hydroxy-3,5-di-tert-butyl-4'-methylbiphenyl
    • DTXSID50482791
    • Q27256747
    • 4-Biphenylol, 3,5-di-tert-butyl-4'-methyl-
    • (1,1'-Biphenyl)-4-ol, 3,5-bis(1,1-dimethylethyl)-4'-methyl-
    • Inchi: 1S/C21H28O/c1-14-8-10-15(11-9-14)16-12-17(20(2,3)4)19(22)18(13-16)21(5,6)7/h8-13,22H,1-7H3
    • InChI Key: DVEQZTOWLAYDBB-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C2C=CC(C)=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 296.21414
  • Monoisotopic Mass: 296.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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